molecular formula K2MnO4 B078382 Potassium manganate CAS No. 10294-64-1

Potassium manganate

Cat. No.: B078382
CAS No.: 10294-64-1
M. Wt: 197.132 g/mol
InChI Key: XKYFHUXZPRFUTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Potassium manganate (K₂MnO₄) is an inorganic compound composed of potassium cations (K⁺) and manganate anions (MnO₄²⁻), with manganese in the +6 oxidation state . It appears as green crystals or powder and is sparingly soluble in water . Industrially, it is synthesized via the oxidation of manganese dioxide (MnO₂) in molten potassium hydroxide (KOH) under oxygen or air flow. This intermediate product is subsequently electrochemically oxidized to potassium permanganate (KMnO₄), a critical compound in water treatment and chemical synthesis .

Structurally, K₂MnO₄ features tetrahedral manganate(VI) ions (MnO₄²⁻), stabilized in alkaline conditions. However, in acidic environments, it undergoes disproportionation to yield KMnO₄ (Mn⁺⁷) and MnO₂ (Mn⁺⁴) .

Scientific Research Applications

Water Treatment

Overview
Potassium manganate is increasingly recognized for its potential in water treatment processes. It serves as both an oxidizing agent and a coagulant, facilitating the removal of contaminants from water.

Mechanism of Action
When this compound is introduced into water, it undergoes reduction to manganese dioxide (MnO2MnO_2), which precipitates out and aids in the removal of impurities. The standard electrode potential of manganate exceeds that of many conventional oxidants, making it a powerful agent for oxidation reactions in water treatment.

Case Studies

  • Imperial College London Study : Preliminary tests indicated that this compound effectively reduced organic pollutants and improved water clarity. The economic feasibility of using K2MnO4K_2MnO_4 was also evaluated against potassium permanganate (KMnO4KMnO_4), revealing potential cost benefits due to lower dosage requirements and reduced chemical usage .
  • Field Tests in China : Results showed that K2MnO4K_2MnO_4 could effectively remove heavy metals and organic contaminants, demonstrating its utility in both municipal and industrial wastewater treatment settings .

Medical Applications

Topical Treatments
Potassium permanganate, derived from this compound, has been employed in dermatology for its antimicrobial properties. It is particularly effective against bacteria, fungi, and viruses, making it suitable for treating various skin conditions.

  • Chronic Wound Healing : A study investigated the use of a 5% potassium permanganate solution for chronic diabetic foot ulcers. Results indicated a significant acceleration in healing rates, with 86% of patients showing a ≥50% reduction in ulcer size after three weeks of treatment compared to standard care alone . The compound's oxidizing properties help eliminate anaerobic bacteria and promote granulation tissue formation .
  • Eczema Treatment : Potassium permanganate solutions have also been used to treat weeping varicose eczema effectively, highlighting its broad-spectrum antimicrobial activity .

Analytical Chemistry

Spectrophotometric Applications
this compound plays a crucial role in analytical chemistry, particularly in spectrophotometric methods for determining concentrations of various substances.

  • Direct Spectrophotometric Measurement : A novel method utilizing this compound has been developed for the quantitative determination of specific compounds in food supplements. This approach involves measuring absorbance at specific wavelengths to ascertain concentration levels accurately .
  • Calibration Techniques : Multivariate calibration methods have been employed to overcome spectral overlaps when using this compound as a reference compound in complex mixtures. This enhances the precision and reliability of analytical results .

Summary of Key Properties and Economic Feasibility

PropertyValue
Chemical FormulaK2MnO4K_2MnO_4
Oxidizing PotentialHigh
Common UsesWater treatment, medical applications, analytical chemistry
Economic ComparisonGenerally lower costs compared to KMnO4KMnO_4 due to efficiency

Mechanism of Action

Potassium manganate exerts its effects primarily through its strong oxidizing properties. It can oxidize a wide range of organic and inorganic compounds by transferring oxygen atoms. The molecular targets include double bonds in alkenes, sulfides, and other reducible functional groups. The pathways involved in these reactions often lead to the formation of diols, ketones, and carboxylic acids .

Comparison with Similar Compounds

Potassium Permanganate (KMnO₄)

Oxidation State & Structure :

  • Manganese in +7 oxidation state; tetrahedral permanganate ion (MnO₄⁻).
  • Dark purple crystalline solid, highly soluble in water .

Manganese Dioxide (MnO₂)

Oxidation State & Structure :

  • Manganese in +4 oxidation state; octahedral or layered structures depending on crystallinity .
  • Black-brown solid, insoluble in water.

Redox Behavior :

  • Reduced to Mn²⁺ in acidic conditions or oxidized to MnO₄²⁻ in alkaline environments .

Strontium Manganate (SrMnO₄)

Lower Oxidation State Manganese Compounds

  • Manganese(III) (Mn³⁺): Produced via disproportionation reactions (e.g., reduction of KMnO₄ with concentrated H₂SO₄ yields Mn³⁺ ions) .
  • Manganate(V) (MnO₄³⁻): Unstable intermediate formed under strong alkaline conditions; rarely isolated .

Data Tables

Compound Formula Mn Oxidation State Color Solubility in Water Key Applications
Potassium Manganate K₂MnO₄ +6 Green Sparingly soluble Precursor to KMnO₄, lab oxidizer
Potassium Permanganate KMnO₄ +7 Dark purple Highly soluble Water treatment, redox titrations
Manganese Dioxide MnO₂ +4 Black-brown Insoluble Catalyst, battery material
Strontium Manganate SrMnO₄ +6 N/A Low solubility Organic synthesis

Research Findings

  • Stability: K₂MnO₄ is stable in alkaline solutions but decomposes in acidic media. Washing K₂MnO₄-supported catalysts (e.g., γ-Al₂O₃) removes surface deposits, altering catalytic performance .
  • Redox Interconversion: K₂MnO₄ disproportionates in acidic conditions (3 K₂MnO₄ + 2 H₂O → 2 KMnO₄ + MnO₂ + 4 KOH), demonstrating its role in Mn redox cycles .
  • Catalytic Activity: MnO₂ enhances adsorption and catalytic oxidation of Fe²⁺ and Mn²⁺ in groundwater treatment, reducing required KMnO₄ doses .

Biological Activity

Potassium manganate, commonly known as potassium permanganate (KMnO₄), is a strong oxidizing agent that exhibits significant biological activity, particularly in medical and environmental applications. This article explores its biological effects, therapeutic uses, toxicity, and relevant case studies, supported by research findings.

This compound is characterized by its deep purple color and strong oxidizing properties. It can alter the cell walls of various pathogens, interfering with their DNA structure and exerting potent microbicidal activity against bacteria, fungi, viruses, and protozoa . The mechanism of action is primarily through oxidative stress induction in microbial cells, leading to cell death.

Therapeutic Applications

1. Treatment of Diabetic Foot Ulcers (DFUs)

Recent clinical trials have demonstrated the efficacy of 5% potassium permanganate in treating DFUs. A study involving 23 patients revealed that those treated with potassium permanganate showed a statistically significant reduction in wound size and infection rates compared to the control group receiving standard treatment. The intervention group had a mean reduction in ulcer size of 73% by day 21 compared to 38% in the control group (P<0.009) .

Table 1: Clinical Trial Results for DFU Treatment

GroupMean Reduction (%)Statistical Significance
Intervention (KMnO₄)73%P<0.009
Control38%-

2. Antimicrobial Properties

Potassium permanganate has been shown to possess antibacterial properties against Staphylococcus aureus and Staphylococcus epidermidis. In vitro studies indicated that concentrations as low as 0.01% inhibited bacterial biofilm formation, while higher concentrations (1%) effectively eradicated established biofilms .

Table 2: Antibacterial Efficacy Against Staphylococcal Isolates

Concentration (%)Effect on Biofilm FormationTotal CFU Reduction (%)
0.01InhibitionPartial
0.05Complete KillTotal
1.0EradicationTotal

Toxicity and Safety Considerations

Despite its therapeutic benefits, potassium permanganate can be toxic if ingested or improperly used. Case studies highlight severe gastrointestinal damage following accidental or intentional ingestion. For instance, a case involving a 66-year-old patient who ingested potassium permanganate resulted in ulcero-necrotic corrosive gastritis . The lethal dose is estimated at around 10 grams, with symptoms including vomiting and abdominal pain following ingestion .

Case Study: Potassium Permanganate Poisoning

  • Patient Profile: A 34-year-old woman ingested approximately 3.33 g of potassium permanganate.
  • Symptoms: Vomiting, burning pain in the throat and abdomen.
  • Diagnosis: Moderately severe gastritis with necrotic ulcers.
  • Outcome: Successful management through immediate treatment; however, complications such as esophageal stricture were noted as potential late effects .

Preparation Methods

Industrial Preparation Methods

Industrial synthesis of potassium manganate prioritizes scalability, cost-effectiveness, and high yields. Two dominant methodologies have emerged: high-temperature fusion with oxygen and high-pressure oxygen-enriched synthesis.

High-Temperature Fusion with Oxygen

The conventional industrial method involves fusing manganese dioxide (pyrolusite ore) with concentrated potassium hydroxide (45–70% w/w) in the presence of oxygen or alternative oxidants like potassium nitrate (KNO₃) . The reaction proceeds according to:

2MnO2+4KOH+O22K2MnO4+2H2O[2]2 \, \text{MnO}2 + 4 \, \text{KOH} + \text{O}2 \rightarrow 2 \, \text{K}2\text{MnO}4 + 2 \, \text{H}_2\text{O} \quad

Critical parameters include:

  • Mole ratio of KOH/MnO₂ : Optimal at 2.5:1 to ensure complete oxidation while minimizing excess alkali .

  • Temperature : Operates between 250–500°C, with higher temperatures accelerating reaction kinetics .

  • Oxidant : Atmospheric oxygen suffices, but enriched oxygen or potassium nitrate enhances reaction rates .

The process typically employs a two-reactor system to maximize conversion efficiency. In the first reactor, a fine suspension of MnO₂ and KOH is nebulized into a high-temperature (500°C) oxygen-rich environment, facilitating rapid disintegration of the ore and oxidation to Mn⁵⁺ intermediates . A secondary plate reactor further oxidizes these intermediates to K₂MnO₄, achieving yields exceeding 95% . This method accommodates low-grade manganese ores and recovers potassium hydroxide from process liquors, reducing operational costs .

High-Pressure Oxygen-Enriched Synthesis

A patented advancement involves conducting the oxidation under elevated pressure (0.2–1.2 MPa) and oxygen-enriched atmospheres . This approach enhances mass transfer and reduces side reactions, particularly when processing ores containing silica (SiO₂) impurities:

SiO2+2KOHK2SiO3+H2O[4]\text{SiO}2 + 2 \, \text{KOH} \rightarrow \text{K}2\text{SiO}3 + \text{H}2\text{O} \quad

Key steps include:

  • Oxidation : MnO₂ reacts with 45–70% KOH at 250–260°C under pressurized oxygen.

  • Crystallization : The product slurry is adjusted to a Baume degree of 50 using KOH, promoting K₂MnO₄ crystal growth.

  • Purification : Solid-liquid separation removes silicaceous impurities, yielding this compound with >98% purity .

This method reduces energy consumption by 20–30% compared to traditional fusion and minimizes potassium hydroxide waste via recirculation .

Laboratory-Scale Methods

Laboratory synthesis of this compound often employs alternative oxidants to achieve controlled oxidation under milder conditions.

Oxidative Fusion with Potassium Chlorate

A common laboratory method utilizes potassium chlorate (KClO₃) as the oxidant in a fusion reaction :

6KOH+3MnO2+6KClO33K2MnO4+6KCl+3H2O[3]6 \, \text{KOH} + 3 \, \text{MnO}2 + 6 \, \text{KClO}3 \rightarrow 3 \, \text{K}2\text{MnO}4 + 6 \, \text{KCl} + 3 \, \text{H}_2\text{O} \quad

Procedure :

  • MnO₂, KOH, and KClO₃ are ground and heated until the mixture molten.

  • The fused mass is dissolved in water, and chlorine gas is bubbled through the solution to oxidize residual Mn⁴⁺ to Mn⁶⁺ .

While effective, this method generates chlorine gas as a byproduct, necessitating stringent safety measures. Yields typically range between 80–85%, limited by incomplete oxidation and side reactions .

Comparative Analysis of Preparation Methods

The table below contrasts the key attributes of industrial and laboratory methods:

Parameter High-Temperature Fusion High-Pressure Synthesis Chlorate Fusion
Temperature 250–500°C250–260°C300–400°C
Pressure Ambient0.2–1.2 MPaAmbient
Oxidant O₂/KNO₃O₂KClO₃
Yield >95%>98%80–85%
Scalability IndustrialIndustrialLaboratory
Key Advantage High impurity toleranceLow energy consumptionSimplicity
Key Limitation High energy inputComplex equipmentCl₂ byproduct

Properties

IUPAC Name

dipotassium;dioxido(dioxo)manganese
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2K.Mn.4O/q2*+1;;;;2*-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKYFHUXZPRFUTH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Mn](=O)(=O)[O-].[K+].[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

K2MnO4
Record name potassium manganate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Potassium_manganate
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10893107
Record name Potassium manganate(VI)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10893107
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.132 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Water or Solvent Wet Solid, Liquid, Dark green solid; [Merck Index] Dark green powder; [Alfa Aesar MSDS]
Record name Manganic acid (H2MnO4), potassium salt (1:2)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Potassium manganate(VI)
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/16834
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS No.

10294-64-1
Record name Potassium manganate(VI)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010294641
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Manganic acid (H2MnO4), potassium salt (1:2)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Potassium manganate(VI)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10893107
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Potassium manganate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.030.592
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name POTASSIUM MANGANATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5PI213D3US
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Potassium manganate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.